Cas no 1261861-02-2 (3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile)

• Product Name: 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile
• CAS No: 1261861-02-2
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 4988572
• Update Time: 2025-07-20

3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile

• Inchi： 1S/C9H6BrF2NO/c10-4-7-3-6(5-13)1-2-8(7)14-9(11)12/h1-3,9H,4H2
• InChI Key： MJYINAHDKCEYHG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 3.1
• Topological Polar Surface Area: 33

Additional information on 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile

Comprehensive Overview of 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile (CAS No. 1261861-02-2)

3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile (CAS No. 1261861-02-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a difluoromethoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's benzonitrile core further enhances its reactivity, enabling diverse applications in modern chemistry.

In recent years, the demand for fluorinated compounds like 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "difluoromethoxy derivatives" and "bromomethyl benzonitrile applications," reflecting the growing interest in this chemical space. The compound's role in developing kinase inhibitors and antiviral agents aligns with current trends in drug discovery, particularly in targeting protein-protein interactions.

The synthesis of CAS No. 1261861-02-2 typically involves multi-step reactions, including halogenation and etherification. Its crystalline form and high purity (>98%) are critical for reproducible results in medicinal chemistry. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, addressing common queries like "how to characterize bromomethyl benzonitrile."

From an industrial perspective, 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile is often discussed alongside "green chemistry alternatives" and "scalable synthetic routes." Innovations in catalytic bromination and solvent-free reactions have improved its production efficiency, reducing environmental impact. These advancements respond to the increasing focus on sustainable chemical manufacturing in academic and industrial forums.

Storage and handling recommendations for CAS No. 1261861-02-2 emphasize inert atmospheres and low temperatures, as the bromomethyl group is sensitive to hydrolysis. Safety data sheets highlight proper personal protective equipment (PPE) protocols, a topic frequently searched by laboratory personnel. The compound's stability under nitrogen blanket conditions ensures longevity for research use.

Future research directions for 3-(Bromomethyl)-4-(difluoromethoxy)benzonitrile may explore its utility in bioconjugation or as a precursor for PET radiotracers. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) opens avenues for creating diverse heterocycles, a hot topic in drug discovery communities. Such applications position this compound as a cornerstone in high-value chemical synthesis.